Cas no 314244-23-0 (ethyl (2Z)-2-{2-4-(difluoromethoxy)phenylhydrazin-1-ylidene}-3,5-dimethyl-2H-pyrrole-4-carboxylate)

• Product Name: ethyl (2Z)-2-{2-4-(difluoromethoxy)phenylhydrazin-1-ylidene}-3,5-dimethyl-2H-pyrrole-4-carboxylate
• CAS No: 314244-23-0
• MF: C₁₆H₁₇F₂N₃O₃
• MW: 337.32129073143
• CID: 6001206
• PubChem ID: 1536628
• Update Time: 2025-05-23

ethyl (2Z)-2-{2-4-(difluoromethoxy)phenylhydrazin-1-ylidene}-3,5-dimethyl-2H-pyrrole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-{2-4-(difluoromethoxy)phenylhydrazin-1-ylidene}-3,5-dimethyl-2H-pyrrole-4-carboxylate
• 2H-Pyrrole-4-carboxylic acid, 2-[2-[4-(difluoromethoxy)phenyl]hydrazinylidene]-3,5-dimethyl-, ethyl ester
• ethyl 5-[[4-(difluoromethoxy)phenyl]diazenyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate
• (Z)-ethyl 2-(2-(4-(difluoromethoxy)phenyl)hydrazono)-3,5-dimethyl-2H-pyrrole-4-carboxylate
• AKOS001017239
• F0307-0002
• ethyl (2Z)-2-{2-[4-(difluoromethoxy)phenyl]hydrazin-1-ylidene}-3,5-dimethyl-2H-pyrrole-4-carboxylate
• AKOS024575253
• Z56772209
• 314244-23-0

• Inchi： 1S/C16H17F2N3O3/c1-4-23-15(22)13-9(2)14(19-10(13)3)21-20-11-5-7-12(8-6-11)24-16(17)18/h5-8,16,20H,4H2,1-3H3
• InChI Key： NWKIBPGSLNSWLM-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C(OCC)=O)=C(C)C1=NNC1=CC=C(OC(F)F)C=C1

Computed Properties

• Exact Mass: 337.12379774g/mol
• Monoisotopic Mass: 337.12379774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76Ų

Additional information on ethyl (2Z)-2-{2-4-(difluoromethoxy)phenylhydrazin-1-ylidene}-3,5-dimethyl-2H-pyrrole-4-carboxylate

Ethyl (2Z)-2-{2-[4-(difluoromethoxy)phenyl]hydrazin-1-ylidene}-3,5-dimethyl-2H-pyrrole-4-carboxylate: A Comprehensive Overview

The compound ethyl (2Z)-2-{2-[4-(difluoromethoxy)phenyl]hydrazin-1-ylidene}-3,5-dimethyl-2H-pyrrole-4-carboxylate, identified by the CAS number 314244-23-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrole ring system, a hydrazone group, and an ethyl ester moiety. The presence of these functional groups contributes to its versatile reactivity and applicability in chemical synthesis and drug development.

Ethyl (2Z)-... is particularly notable for its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Recent studies have highlighted its potential as a precursor for the development of bioactive molecules with anti-inflammatory and anticancer properties. For instance, researchers have demonstrated that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways, making them promising candidates for novel therapeutic agents.

The synthesis of ethyl (2Z)-... involves a multi-step process that typically begins with the preparation of the hydrazone intermediate. This intermediate is then subjected to cyclization reactions to form the pyrrole ring system. The stereochemistry of the molecule is crucial, as the (2Z) configuration plays a significant role in determining its biological activity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on pharmacokinetics and efficacy.

In terms of applications, ethyl (2Z)-... has been extensively studied for its potential in medicinal chemistry. Its ability to act as a scaffold for the construction of complex molecular architectures has made it a valuable tool in drug discovery programs. For example, studies published in 2023 have shown that certain derivatives of this compound exhibit potent activity against cancer cell lines, particularly those resistant to conventional chemotherapy agents. These findings underscore the importance of further research into its therapeutic potential.

From an analytical standpoint, the characterization of ethyl (2Z)-... has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided critical insights into its molecular structure and stability under various conditions. Additionally, computational chemistry approaches have been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are vital for optimizing its bioavailability and minimizing potential toxicity.

The environmental impact of ethyl (2Z)-... is another area of growing interest. As concerns about chemical pollution continue to rise, understanding the degradation pathways and ecological effects of this compound is essential for sustainable chemical practices. Recent research has focused on evaluating its biodegradability under different environmental conditions, with promising results indicating that it undergoes rapid microbial degradation under aerobic conditions.

In conclusion, ethyl (2Z)-... represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical synthesis and drug development. With ongoing advancements in synthetic methodologies and computational modeling techniques, the full potential of this compound continues to be unveiled. As researchers delve deeper into its properties and applications, it is poised to play a pivotal role in shaping future innovations in chemistry and pharmacology.